3-(3,4-dimethoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,4-dimethoxybenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19N3O7/c1-32-19-12-7-14(13-20(19)33-2)23(28)26-21-17-5-3-4-6-18(17)34-22(21)24(29)25-15-8-10-16(11-9-15)27(30)31/h3-13H,1-2H3,(H,25,29)(H,26,28)
• InChI Key: YOGIPFCLXDMQOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C24H19N3O7
• Molecular Weight: 461.4 g/mol

Description

3-(3,4-dimethoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific protein, making it a valuable tool in the study of various biological processes.

Scientific Research Applications

Benzofuran in Antimicrobial Agents

Benzofuran and its derivatives have emerged as significant structures in the development of new antimicrobial agents. These compounds exhibit a wide range of biological and pharmacological applications, making them a focal point in drug invention and development. Notably, benzofuran derivatives like psoralen, 8-methoxypsoralen, and angelicin have been utilized in treating skin diseases such as cancer or psoriasis. Their unique structural features and diverse biological activities position benzofuran as a privileged structure in drug discovery, especially for designing efficient antimicrobial candidates (Hiremathad et al., 2015).

Benzofuran in Antioxidant and Anti-inflammatory Research

Research focused on developing alternative antioxidant and anti-inflammatory agents has identified benzofuran derivatives as promising leads. These compounds, synthesized through specific chemical reactions involving carboxylic acids and 2-aminothiophenol, have shown distinct anti-inflammatory and antioxidant activities in vitro. Molecular docking studies further support their potential as therapeutic agents in these areas, suggesting that modifications around the benzofuran nucleus could enhance their effectiveness (Raut et al., 2020).

Environmental and Toxicological Studies

Benzofuran derivatives are also significant in environmental and toxicological studies. For instance, certain benzofuran compounds have been identified as potent mutagens and suspected human carcinogens present in diesel exhaust and ambient air particulate matter. Understanding the metabolic activation pathways and DNA adduct formation of these compounds is crucial for assessing their environmental impact and potential health risks, highlighting the importance of comprehensive research in this field (Arlt, 2005).